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Compound of Interest

Compound Name: Phenamacril

Cat. No.: B15608072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenamacril, also known as JS399-19, is a novel cyanoacrylate fungicide highly effective

against various Fusarium species, significant pathogens in agriculture.[1][2][3] Its mode of

action involves the specific inhibition of the class I myosin motor protein's ATPase activity in

susceptible fungi, thereby disrupting essential cellular processes like mycelial growth and

development.[1][2][4][5] This document provides detailed protocols for the preparation of

Phenamacril stock solutions and their application in common antifungal experiments.

Chemical and Physical Properties
A comprehensive understanding of Phenamacril's properties is crucial for accurate and

reproducible experimental results.
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Property Value Reference

Molecular Formula C₁₂H₁₂N₂O₂ [6]

Molecular Weight 216.24 g/mol [3][6]

Appearance Powder [3]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[3][7]

Storage Conditions

Dry, dark, and at 0-4°C for

short-term (days to weeks) or

-20°C for long-term (months to

years).

[7]

Preparation of Stock and Working Solutions
Accurate preparation of stock and working solutions is fundamental for reliable experimental

outcomes. The following protocols outline the steps for preparing Phenamacril solutions for

various applications.

Protocol for Preparing a 10 mg/mL Primary Stock
Solution in DMSO
Materials:

Phenamacril powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Analytical balance

Procedure:
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Accurately weigh the desired amount of Phenamacril powder using an analytical balance.

Transfer the powder to a sterile microcentrifuge tube or vial.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10

mg/mL. For example, to prepare 1 mL of a 10 mg/mL stock solution, dissolve 10 mg of

Phenamacril in 1 mL of DMSO.

Vortex the solution until the Phenamacril is completely dissolved. Gentle warming may be

applied if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term storage.[7]

Protocol for Preparing Working Solutions for Fungal
Assays
Working solutions are prepared by diluting the primary stock solution in the appropriate culture

medium. It is crucial to ensure that the final concentration of DMSO in the assay does not

exceed a level that is toxic to the fungal cells, typically below 0.5%.

Materials:

10 mg/mL Phenamacril primary stock solution in DMSO

Sterile culture medium (e.g., Potato Dextrose Broth (PDB) or Agar (PDA))

Sterile microcentrifuge tubes

Micropipettes and sterile tips

Procedure for preparing a 100 µg/mL intermediate solution:

Thaw an aliquot of the 10 mg/mL primary Phenamacril stock solution.
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In a sterile tube, add 10 µL of the 10 mg/mL stock solution to 990 µL of sterile culture

medium.

Vortex briefly to ensure thorough mixing. This results in a 100 µg/mL intermediate solution.

Procedure for preparing final working concentrations (e.g., for a mycelial growth inhibition

assay):

From the 100 µg/mL intermediate solution, perform serial dilutions in the culture medium to

achieve the desired final concentrations (e.g., 0.5, 1, 2, 4, 8 µg/mL).

For example, to prepare 1 mL of a 1 µg/mL working solution, add 10 µL of the 100 µg/mL

intermediate solution to 990 µL of culture medium.

Always include a solvent control containing the same final concentration of DMSO as the

highest concentration of Phenamacril tested.

Experimental Protocols
The following are generalized protocols for common antifungal assays where Phenamacril
stock solutions are utilized.

Mycelial Growth Inhibition Assay
This assay determines the effect of Phenamacril on the vegetative growth of fungi.

Procedure:

Prepare agar plates (e.g., PDA) amended with the desired final concentrations of

Phenamacril, including a solvent control plate.

Place a mycelial plug (typically 5 mm in diameter) from the edge of an actively growing

fungal culture onto the center of each plate.

Incubate the plates at the optimal temperature for the specific fungus.

Measure the diameter of the fungal colony at regular intervals until the colony on the control

plate has reached a significant size.
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Calculate the percentage of growth inhibition for each concentration compared to the solvent

control.

Conidial Germination Assay
This assay assesses the impact of Phenamacril on the germination of fungal spores.

Procedure:

Prepare a conidial suspension from a fresh fungal culture and adjust the concentration to a

known value (e.g., 1 x 10⁵ conidia/mL).

In a multi-well plate or on a microscope slide, mix the conidial suspension with the desired

final concentrations of Phenamacril.

Incubate under conditions that promote germination (e.g., specific temperature and

humidity).

After a set incubation period, observe the conidia under a microscope.

Determine the percentage of germinated conidia for each treatment by counting a

representative number of spores. A conidium is typically considered germinated if the germ

tube is at least as long as the spore's diameter.

Calculate the percentage of germination inhibition compared to the solvent control.

Mechanism of Action and Experimental Workflow
Signaling Pathway of Phenamacril
Phenamacril specifically targets and inhibits the ATPase activity of the class I myosin motor

protein in Fusarium species. This inhibition disrupts the actin cytoskeleton, leading to impaired

cellular processes such as mycelial growth and virulence.[1][2][4]
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Caption: Phenamacril's inhibitory action on the Fusarium Myosin I pathway.

Experimental Workflow for Antifungal Assays
The general workflow for conducting antifungal assays with Phenamacril involves several key

stages, from solution preparation to data analysis.
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Caption: General workflow for Phenamacril antifungal experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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